Cas no 1152614-38-4 (2-(2-methylpropyl)-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-(2-methylpropyl)-1,3-thiazole-5-carboxylic acid
• CAS No: 1152614-38-4
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 4572960
• Update Time: 2025-05-21

2-(2-methylpropyl)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylpropyl)-1,3-thiazole-5-carboxylic acid
• 5-Thiazolecarboxylic acid, 2-(2-methylpropyl)-

• Inchi： 1S/C8H11NO2S/c1-5(2)3-7-9-4-6(12-7)8(10)11/h4-5H,3H2,1-2H3,(H,10,11)
• InChI Key： XWZVASZLGOMVOE-UHFFFAOYSA-N
• SMILES： S1C(C(O)=O)=CN=C1CC(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2-(2-methylpropyl)-1,3-thiazole-5-carboxylic acid

Comprehensive Overview of 2-(2-methylpropyl)-1,3-thiazole-5-carboxylic acid (CAS No. 1152614-38-4)

2-(2-methylpropyl)-1,3-thiazole-5-carboxylic acid (CAS No. 1152614-38-4) is a specialized organic compound belonging to the thiazole family, which has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a carboxylic acid functional group attached to a thiazole ring, further substituted with a 2-methylpropyl moiety. This configuration imparts distinct chemical reactivity, making it a valuable intermediate in synthetic chemistry and drug discovery.

In recent years, the demand for thiazole derivatives has surged, driven by their applications in developing antimicrobial agents, anti-inflammatory drugs, and crop protection chemicals. Researchers are particularly interested in 2-(2-methylpropyl)-1,3-thiazole-5-carboxylic acid due to its potential role in modulating biological pathways. For instance, its carboxylic acid group enables facile derivatization, allowing scientists to create libraries of analogs for high-throughput screening. This aligns with the growing trend of structure-activity relationship (SAR) studies in medicinal chemistry.

The synthesis of CAS 1152614-38-4 typically involves multi-step organic reactions, including cyclization and functional group transformations. One common approach is the condensation of 2-methylpropylamine with thiazole precursors, followed by oxidation to introduce the carboxylic acid moiety. Optimizing these synthetic routes is a hot topic in academic and industrial labs, as efficiency and yield directly impact cost-effectiveness for large-scale production. Notably, green chemistry principles are increasingly applied to reduce waste and improve sustainability—a priority for modern chemical enterprises.

From an analytical perspective, characterizing 2-(2-methylpropyl)-1,3-thiazole-5-carboxylic acid requires advanced techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods confirm purity and structural integrity, which are critical for regulatory compliance in pharmaceutical applications. Users frequently search for "HPLC methods for thiazole carboxylic acids" or "NMR data interpretation for CAS 1152614-38-4," reflecting the need for reliable analytical protocols.

Beyond pharmaceuticals, 2-(2-methylpropyl)-1,3-thiazole-5-carboxylic acid has potential in material science. Its heterocyclic core can contribute to the development of organic semiconductors or ligands for catalysis. This versatility makes it a subject of interdisciplinary research, bridging chemistry with fields like nanotechnology and renewable energy. Searches for "thiazole derivatives in OLEDs" or "carboxylic acid functionalized heterocycles" highlight this expanding interest.

In summary, 2-(2-methylpropyl)-1,3-thiazole-5-carboxylic acid (CAS No. 1152614-38-4) exemplifies the innovation driving modern chemical R&D. Its multifaceted applications—from drug design to advanced materials—underscore its importance in addressing global challenges in healthcare and sustainability. As research progresses, this compound will likely remain at the forefront of scientific inquiry, offering solutions aligned with societal needs.